Cas no 948293-57-0 (4-Amino-8-chloro-6-methylquinoline)

• Product Name: 4-Amino-8-chloro-6-methylquinoline
• CAS No: 948293-57-0
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD09787725
• CID: 867861
• PubChem ID: 329773486
• Update Time: 2025-10-30

4-Amino-8-chloro-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-methyl-quinolin-4-amine
• 4-AMINO-8-CHLORO-6-METHYLQUINOLINE
• 8-chloro-6-methylquinolin-4-amine
• FT-0718086
• CS-0335937
• YMB29357
• AB52086
• 948293-57-0
• 4-Amino-8-chloro-6-methylquinoline, AldrichCPR
• MFCD09787725
• DTXSID30589055
• AKOS011472630
• SCHEMBL10008628
• DB-080084
• 4-Amino-8-chloro-6-methylquinoline

• MDL： MFCD09787725
• Inchi： 1S/C10H9ClN2/c1-6-4-7-9(12)2-3-13-10(7)8(11)5-6/h2-5H,1H3,(H2,12,13)
• InChI Key： AACXNUWLLIDMPR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C(C=CN=C21)N

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.36000

4-Amino-8-chloro-6-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 4-Amino-8-chloro-6-methylquinoline

Comprehensive Overview of 4-Amino-8-chloro-6-methylquinoline (CAS No. 948293-57-0): Properties, Applications, and Research Insights

4-Amino-8-chloro-6-methylquinoline (CAS No. 948293-57-0) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique amino, chloro, and methyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure (C₁₀H₉ClN₂) offers a balance of reactivity and stability, making it valuable for applications ranging from drug development to advanced material design.

In recent years, the demand for quinoline-based compounds has surged due to their role in developing antimalarial, anticancer, and antimicrobial agents. Researchers frequently search for "4-Amino-8-chloro-6-methylquinoline solubility" or "synthetic routes for 948293-57-0," reflecting its importance in optimizing reaction conditions. The compound’s chloro substituent enhances electrophilic reactivity, while the amino group facilitates nucleophilic substitutions, enabling diverse derivatization pathways.

From an industrial perspective, CAS 948293-57-0 is often explored for its potential in organic light-emitting diodes (OLEDs) and coordination chemistry. Its ability to act as a ligand for transition metals has sparked interest in catalysis and photoluminescent materials. Environmental considerations also drive queries like "biodegradability of 4-Amino-8-chloro-6-methylquinoline," underscoring the need for sustainable synthesis methods.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 948293-57-0 purity, a common concern among purchasers. The compound typically appears as a light-yellow crystalline powder with moderate solubility in polar solvents like DMSO or ethanol. Storage recommendations emphasize protection from light and moisture to prevent degradation.

Emerging trends link 4-Amino-8-chloro-6-methylquinoline to AI-driven drug discovery, where computational models predict its interactions with biological targets. Searches for "quinoline derivatives in machine learning" highlight this intersection. Additionally, its role in heterocyclic chemistry tutorials makes it a staple in academic curricula, with educators seeking "CAS 948293-57-0 teaching resources."

Regulatory compliance remains a key focus, with manufacturers ensuring adherence to REACH and GMP standards. While not classified as hazardous, proper handling protocols are advised due to potential irritant properties. The compound’s patent landscape reveals applications in anticancer drug candidates, further driving R&D investment.

In summary, 4-Amino-8-chloro-6-methylquinoline (CAS No. 948293-57-0) exemplifies the synergy between structural versatility and functional utility. Its relevance spans medicinal chemistry, materials science, and green chemistry, positioning it as a cornerstone in modern synthetic endeavors. Ongoing studies continue to unlock its potential, addressing both scientific challenges and industrial demands.